![molecular formula C7H7Br2N3 B6217198 3-(bromomethyl)-[1,2,4]triazolo[4,3-a]pyridine hydrobromide CAS No. 2742657-30-1](/img/no-structure.png)
3-(bromomethyl)-[1,2,4]triazolo[4,3-a]pyridine hydrobromide
Description
“3-(bromomethyl)-[1,2,4]triazolo[4,3-a]pyridine hydrobromide” is a chemical compound with the molecular formula C6H6BrN·HBr and a molecular weight of 252.94 . It is also known as 3-Picolyl Bromide Hydrobromide .
Physical And Chemical Properties Analysis
“3-(bromomethyl)-[1,2,4]triazolo[4,3-a]pyridine hydrobromide” is a solid at 20°C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(bromomethyl)-[1,2,4]triazolo[4,3-a]pyridine hydrobromide involves the reaction of 3-amino-[1,2,4]triazolo[4,3-a]pyridine with bromoacetaldehyde diethyl acetal in the presence of hydrobromic acid.", "Starting Materials": [ "3-amino-[1,2,4]triazolo[4,3-a]pyridine", "bromoacetaldehyde diethyl acetal", "hydrobromic acid" ], "Reaction": [ "To a solution of 3-amino-[1,2,4]triazolo[4,3-a]pyridine in dichloromethane, add bromoacetaldehyde diethyl acetal and hydrobromic acid.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with dichloromethane and wash with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent.", "Purify the product by recrystallization from ethanol to obtain 3-(bromomethyl)-[1,2,4]triazolo[4,3-a]pyridine hydrobromide." ] } | |
CAS RN |
2742657-30-1 |
Molecular Formula |
C7H7Br2N3 |
Molecular Weight |
293 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
